molecular formula C25H30N2O9S2 B5058625 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid CAS No. 303059-44-1

6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid

Cat. No. B5058625
CAS RN: 303059-44-1
M. Wt: 566.6 g/mol
InChI Key: KOMJGVIANLPDHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid, also known as FSBA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. FSBA is a bifunctional reagent that is widely used as a crosslinker for proteins and peptides, and it has been shown to be effective in a range of biochemical and physiological studies. In

Scientific Research Applications

6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid has a wide range of scientific research applications. It is commonly used as a crosslinker for proteins and peptides, allowing for the study of protein-protein interactions, protein-ligand interactions, and protein structure. 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid has also been shown to be effective in the study of enzyme kinetics, protein folding, and protein stability. Additionally, 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid has been used in the development of biosensors and drug delivery systems.

Mechanism of Action

6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid works by crosslinking proteins and peptides through the formation of covalent bonds between amino acid residues. The crosslinking of proteins and peptides can alter their structure and function, allowing for the study of protein-protein interactions, protein-ligand interactions, and protein structure. 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid has also been shown to be effective in the stabilization of proteins and peptides, which can be useful in the development of new drugs and therapies.
Biochemical and Physiological Effects:
6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid has been shown to have a range of biochemical and physiological effects. It has been shown to be effective in the study of enzyme kinetics, protein folding, and protein stability. Additionally, 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid has been used in the development of biosensors and drug delivery systems. 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid has also been shown to be effective in the stabilization of proteins and peptides, which can be useful in the development of new drugs and therapies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid in lab experiments is its ability to crosslink proteins and peptides, allowing for the study of protein-protein interactions, protein-ligand interactions, and protein structure. 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid is also relatively easy to synthesize and can be used in a wide range of scientific research applications. However, one of the limitations of using 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid is that it can be toxic to cells at high concentrations. Additionally, 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid can be difficult to work with due to its tendency to form aggregates.

Future Directions

There are many potential future directions for the use of 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid in scientific research. One potential application is in the development of new drugs and therapies. 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid has been shown to be effective in the stabilization of proteins and peptides, which can be useful in the development of new drugs and therapies. Additionally, 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid has the potential to be used in the development of biosensors and drug delivery systems. Further research is needed to explore these potential applications of 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid.

Synthesis Methods

The synthesis of 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid involves the reaction of 9-oxo-9H-fluorene-2,7-diamine with 1,6-hexanediamine and then with sulfonyl chloride. The resulting product is purified by column chromatography to obtain the final product, 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid. The synthesis of 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid is a relatively simple process and can be performed in a laboratory setting.

properties

IUPAC Name

6-[[7-(5-carboxypentylsulfamoyl)-9-oxofluoren-2-yl]sulfonylamino]hexanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H30N2O9S2/c28-23(29)7-3-1-5-13-26-37(33,34)17-9-11-19-20-12-10-18(16-22(20)25(32)21(19)15-17)38(35,36)27-14-6-2-4-8-24(30)31/h9-12,15-16,26-27H,1-8,13-14H2,(H,28,29)(H,30,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KOMJGVIANLPDHB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1S(=O)(=O)NCCCCCC(=O)O)C(=O)C3=C2C=CC(=C3)S(=O)(=O)NCCCCCC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H30N2O9S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

566.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-{[(7-{[(5-Carboxypentyl)amino]sulfonyl}-9-oxo-9H-fluoren-2-YL)sulfonyl]amino}hexanoic acid

CAS RN

303059-44-1
Record name 6-{[(7-{[(5-CARBOXYPENTYL)AMINO]SULFONYL}-9-OXO-9H-FLUOREN-2-YL)SULFONYL]AMINO}HEXANOIC ACID
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.